Miroestrol
Miroestrol
Brand Name:
Vulcanchem
CAS No.:
2618-41-9
VCID:
VC0191886
InChI:
InChI=1S/C20H22O6/c1-18(2)11-6-19(24)7-14(22)20(25,16(11)17(19)23)12-8-26-13-5-9(21)3-4-10(13)15(12)18/h3-5,8,11,15-17,21,23-25H,6-7H2,1-2H3/t11-,15+,16-,17+,19+,20-/m0/s1
SMILES:
CC1(C2CC3(CC(=O)C(C2C3O)(C4=COC5=C(C41)C=CC(=C5)O)O)O)C
Molecular Formula:
C20H22O6
Molecular Weight:
358.4 g/mol
Miroestrol
CAS No.: 2618-41-9
Natural Products
VCID: VC0191886
Molecular Formula: C20H22O6
Molecular Weight: 358.4 g/mol
| CAS No. | 2618-41-9 |
|---|---|
| Product Name | Miroestrol |
| Molecular Formula | C20H22O6 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | (1S,3R,13S,16R,17R,18S)-7,13,16,17-tetrahydroxy-2,2-dimethyl-10-oxapentacyclo[14.2.1.03,12.04,9.013,18]nonadeca-4(9),5,7,11-tetraen-14-one |
| Standard InChI | InChI=1S/C20H22O6/c1-18(2)11-6-19(24)7-14(22)20(25,16(11)17(19)23)12-8-26-13-5-9(21)3-4-10(13)15(12)18/h3-5,8,11,15-17,21,23-25H,6-7H2,1-2H3/t11-,15+,16-,17+,19+,20-/m0/s1 |
| Standard InChIKey | RJKLDOLOCIQYFS-PRTISISMSA-N |
| Isomeric SMILES | CC1([C@H]2C[C@]3(CC(=O)[C@]([C@@H]2[C@H]3O)(C4=COC5=C([C@H]41)C=CC(=C5)O)O)O)C |
| SMILES | CC1(C2CC3(CC(=O)C(C2C3O)(C4=COC5=C(C41)C=CC(=C5)O)O)O)C |
| Canonical SMILES | CC1(C2CC3(CC(=O)C(C2C3O)(C4=COC5=C(C41)C=CC(=C5)O)O)O)C |
| Synonyms | (1R,2R,4aS,10bR,12S,12aS)-2,3,10b,11,12,12a-Hexahydro-1,2,4a,8-tetrahydroxy-11,11-dimethyl-2,12-methano-1H-benzo[b]naphtho[2,1-d]pyran-4(4aH)-one; Mirestrol |
| PubChem Compound | 165001 |
| Last Modified | Nov 11 2021 |
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